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furanyl)carbamate
CAS No.: 132957-40-5
Cat. No.: B166670

Get Quote

tert-Butyl (2-oxotetrahydrofuran-3-yl)carbamate[1]
Part 1: Executive Summary & Core Identity

CAS 132957-40-5, chemically known as tert-butyl (2-oxotetrahydrofuran-3-yl)carbamate (or N-
Boc-homoserine lactone), is a protected amino lactone derivative widely utilized in organic
synthesis and medicinal chemistry.[1] It serves as a critical chiral building block for the
synthesis of non-natural amino acids and is a structural analog of N-acyl homoserine lactones
(AHLSs), the signaling molecules used by Gram-negative bacteria for quorum sensing.

This guide provides a comprehensive technical analysis of its physicochemical properties,
stability profiles, and synthetic utility, designed for researchers in drug discovery and chemical
biology.

1.1 Chemical Identity Table
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Property Detail
CAS Number 132957-40-5

tert-butyl N-(2-oxotetrahydrofuran-3-
IUPAC Name

yl)carbamate

Common Synonyms

Boc-homoserine lactone; Boc-HSL; (S)-Boc-2-

aminobutyrolactone (stereoisomer specific)

C
Molecular Formula H
NO
Molecular Weight 201.22 g/mol
SMILES CC(C)(C)OC(=0O)NC1CCOC1=0
InChl Key IMWMFIMYEKHYKG-UHFFFAOY SA-N

Stereochemistry

CAS 132957-40-5 is often used generically;
however, the (S)-enantiomer (derived from L-
homoserine) is the predominant form in

bioactive synthesis.[1][2]

Part 2: Physical Properties

The physical characteristics of CAS 132957-40-5 are defined by the interaction between the

lipophilic tert-butyloxycarbonyl (Boc) group and the polar lactone ring.

2.1 Physicochemical Data
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Property Value | Description Note

White to off-white crystalline Hygroscopic upon prolonged
Appearance .

solid storage.

Sharp melting range indicates

Melting Point 116 — 119 °C ) o
high crystallinity.
- ) . Decomposes before boiling at
Boiling Point ~350 °C (Predicted) ]
atmospheric pressure.
N ) Soluble in DCM, EtOAc, High solubility due to Boc
Solubility (Organic)
MeOH, DMSO group.
. ] Lactone hydrolysis may occur
Solubility (Aqueous) Sparingly soluble ) ) )
in basic agueous media.
Density ~1.18 g/cm?3 Predicted value.
Indicates moderate
LogP 0.85 lipophilicity; membrane

permeable.

2.2 Stability Profile

o Thermal Stability: Stable up to its melting point. Thermal decomposition (loss of isobutylene)
occurs at temperatures >150 °C.

e Hydrolytic Stability:

o Acidic pH: The lactone ring is relatively stable, but the Boc group is acid-labile (cleaved by
TFA/HCI).

o Basic pH: The lactone ring is highly susceptible to hydrolysis (saponification), opening to
form the corresponding hydroxy-acid (N-Boc-homoserine). Avoid storage in basic buffers.

Part 3: Chemical Properties & Reactivity

The chemical behavior of CAS 132957-40-5 is governed by two reactive centers: the
carbamate nitrogen (protected amine) and the lactone carbonyl.
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3.1 Reactivity Matrix[1]

¢ N-Deprotection: Treatment with Trifluoroacetic acid (TFA) or HCI in dioxane removes the Boc
group, yielding the homoserine lactone salt (e.g., CAS 2185-03-7).

¢ Ring Opening (Nucleophilic Attack): The lactone carbonyl is susceptible to nucleophilic attack
by amines or hydroxide.

o Reaction with Amines: Opens the ring to form N-Boc-homoserine amides.
o Reaction with Hydroxide: Opens the ring to form N-Boc-homoserine.

o Alpha-Alkylation: The proton at the C3 position (alpha to the carbonyl and nitrogen) is acidic.
It can be deprotonated (using LDA or LIHMDS) to introduce substituents at the alpha-
position, though this risks racemization.

3.2 Degradation Pathway Visualization

The following diagram illustrates the primary degradation (hydrolysis) and deprotection
pathways.

TFA or HCI Homoserine Lactone Salt
(Acidic cleavage (Deprotection Product)

Boc-Homoserine Lactone
(CAS 132957-40-5)

NaOH/H20
Basic hydrolysis)

N-Boc-Homoserine
(Hydrolysis Product)

Click to download full resolution via product page

Caption: Chemical fate of CAS 132957-40-5 under acidic (deprotection) and basic (hydrolysis)
conditions.[3][4]

Part 4: Analytical Characterization

Accurate identification requires specific spectroscopic fingerprints. The following data is based
on the (S)-enantiomer but applies to the racemate as well.

4.1 Nuclear Magnetic Resonance (NMR)
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H NMR (400 MHz, CDCI

):

5.05 (br s, 1H, NH): Broad singlet, exchangeable.

4.44 (td, J = 9.0, 1.2 Hz, 1H, H-3): Alpha-proton, diagnostic for stereochemistry integrity.

4.25 (ddd, J =11.4, 9.3, 5.8 Hz, 1H, H-5a): Gamma-proton (ether linkage).

4.15 — 4.30 (m, 1H, H-5b): Overlaps with H-5a.

2.75 (m, 1H, H-4a): Beta-proton.

2.18 (m, 1H, H-4b): Beta-proton.

1.46 (s, 9H, Boc): Characteristic singlet for the tert-butyl group.
C NMR (100 MHz, CDCI

):

Carbonyls: ~175 ppm (Lactone C=0), ~155 ppm (Carbamate C=0).

C-0: ~80 ppm (Boc quaternary C), ~65 ppm (C-5).

C-N: ~50 ppm (C-3).

Aliphatic: ~30 ppm (C-4), ~28 ppm (Boc methyls).

4.2 Mass Spectrometry (MS)
o ESI-MS (+):m/z 224.1 [M+Na]

,146.1 [M - tBu + H]

« Interpretation: The parent ion is often observed as the sodium adduct. The loss of the tert-
butyl group is a common fragmentation pathway.

Part 5: Experimental Protocols
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5.1 Synthesis of N-Boc-L-Homoserine Lactone

This protocol describes the protection of L-homoserine lactone hydrobromide/hydrochloride to
yield CAS 132957-40-5.

Reagents:
e L-Homoserine lactone hydrobromide (CAS 15295-77-9)
» Di-tert-butyl dicarbonate (Boc
0)
o Triethylamine (Et

N) or Diisopropylethylamine (DIPEA)

¢ Dichloromethane (DCM)

Procedure:

Preparation: Suspend L-homoserine lactone hydrobromide (1.0 equiv) in dry DCM (0.2 M
concentration) under an inert atmosphere (N

).
o Neutralization: Cool to 0 °C. Add Et
N (2.2 equiv) dropwise. The suspension will clear as the free base is liberated.

¢ Protection: Add Boc

O (1.1 equiv) dissolved in a minimal amount of DCM dropwise over 15 minutes.

¢ Reaction: Allow the mixture to warm to room temperature and stir for 12—-16 hours. Monitor
by TLC (stain with Ninhydrin or KMnO

o Work-up:
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o Wash the organic layer with 1M HCI (to remove excess amine), saturated NaHCO
, and brine.

o Dry over anhydrous Na
SO
and concentrate in vacuo.

o Purification: Recrystallize from EtOAc/Hexanes or purify via silica gel chromatography
(Eluent: 30-50% EtOAc in Hexanes) to yield the white solid.

5.2 Synthesis Workflow Diagram

L-Homoserine Lactone HBr

(Starting Material)

Neutralization
(Et3N / DCM, 0°C)

:

Boc Protection
(Boc20, RT, 12h)

:

Extraction & Washing
(HCI, NaHCO3)

N-Boc-Homoserine Lactone

(CAS 132957-40-5)
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Caption: Step-by-step synthetic route for the production of CAS 132957-40-5 from homoserine
lactone salts.
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Part 6: Safety & Handling (GHS)

Signal Word:Warning

Hazard Class H-Code Statement
Skin Irritation H315 Causes skin irritation.
Eye Irritation H319 Causes serious eye irritation.

May cause respirato
STOT-SE H335 ) .y. P v
irritation.

Precautionary Measures:
e P261: Avoid breathing dust/fume.
e P280: Wear protective gloves/eye protection.

o Storage: Store at -20 °C for long-term stability. Keep desiccated to prevent hydrolysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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